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Compound of Interest

Compound Name: 1-(4-Nitrobenzyl)piperidine

CAS No.: 59507-44-7

Cat. No.: B1332540

Get Quote

Structure, Synthesis, and Pharmacological Utility of a Privileged Scaffold

Executive Summary
1-(4-Nitrobenzyl)piperidine (CAS: 59507-44-7) serves as a critical intermediate in medicinal

chemistry, functioning primarily as a "masked" linker for the synthesis of complex bioactive

molecules. Its structural utility lies in the combination of a basic piperidine headgroup—capable

of hydrogen bonding and ionic interactions—and a lipophilic nitro-aromatic tail that can be

selectively reduced to an aniline for downstream coupling. This guide details the

physicochemical profile, validated synthetic protocols, and application of this scaffold in the

development of CCR5 antagonists and antimycobacterial agents.

Part 1: Chemical Architecture & Physicochemical
Profile[1]
The molecule consists of a piperidine ring attached via a methylene bridge to a para-

substituted nitrobenzene. The methylene bridge acts as a flexible hinge, allowing the piperidine

and aromatic ring to adopt various conformations within a receptor binding pocket.
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Table 1: Core Chemical Data
Property Specification

IUPAC Name 1-[(4-Nitrophenyl)methyl]piperidine

CAS Number 59507-44-7

Molecular Formula

Molecular Weight 220.27 g/mol

SMILES C1CCN(CC1)CC2=CC=C(C=C2)[O-]

Appearance
Pale yellow to orange solid (or oil depending on

purity)

pKa (Predicted) ~9.2 (Piperidine Nitrogen)

LogP (Predicted) ~2.3 - 2.6

Solubility
Soluble in DCM, Chloroform, DMSO, Methanol;

Insoluble in Water

Part 2: Synthetic Routes & Optimization
The synthesis of 1-(4-Nitrobenzyl)piperidine follows a classical nucleophilic substitution (

) pathway. The reaction efficiency relies on the nucleophilicity of the secondary amine
(piperidine) attacking the electrophilic benzylic carbon of 4-nitrobenzyl chloride.

Reaction Mechanism (DOT Visualization)
The following diagram illustrates the bimolecular nucleophilic substitution mechanism and the

subsequent base-mediated deprotonation.

Reactants
Piperidine + 4-Nitrobenzyl Chloride

Transition State
(SN2 Attack)

 Aprotic Solvent (MeCN) Quaternary Ammonium Salt Base Scavenging
(K2CO3 removes HCl)

Product
1-(4-Nitrobenzyl)piperidine

 -KCl, -KHCO3
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Caption:

pathway for the benzylation of piperidine using potassium carbonate as a proton scavenger.

Validated Experimental Protocol
Objective: Synthesis of 1-(4-Nitrobenzyl)piperidine on a 10 mmol scale.

Reagents:

Piperidine (1.0 equiv, 10 mmol)

4-Nitrobenzyl chloride (1.0 equiv, 10 mmol)

Potassium Carbonate (

) (2.0 equiv, 20 mmol)

Acetonitrile (MeCN) or DMF (anhydrous, 30 mL)

Step-by-Step Methodology:

Preparation: In a round-bottom flask equipped with a magnetic stir bar, suspend anhydrous

(2.76 g) in MeCN (30 mL).

Addition: Add piperidine (0.99 mL) to the suspension and stir at room temperature for 10

minutes.

Initiation: Dropwise add a solution of 4-nitrobenzyl chloride (1.71 g) dissolved in minimal

MeCN. Note: The reaction is exothermic; cooling to 0°C during addition may be required for

larger scales.

Reaction: Heat the mixture to reflux (80°C) for 4–6 hours. Monitor progress via TLC (Mobile

phase: 5% MeOH in DCM). The starting chloride spot should disappear.

Work-up: Cool to room temperature. Filter off the inorganic salts (

/KCl).
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Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in Ethyl

Acetate (50 mL) and wash with water (2 x 20 mL) and brine (1 x 20 mL).

Purification: Dry the organic layer over

, filter, and concentrate. If necessary, purify via column chromatography (Silica gel,
Hexane:EtOAc gradient) or recrystallize from ethanol.

Part 3: Functional Derivatization (The "Why")
The primary value of 1-(4-Nitrobenzyl)piperidine in drug discovery is its role as a precursor.

The nitro group is robust during initial synthesis but can be selectively reduced to an aniline

(amine), creating a "handle" for further chemical elaboration (e.g., amide coupling, urea

formation).

Reduction Pathway
This transformation converts the electron-withdrawing nitro group into an electron-donating

amino group, significantly altering the electronic properties and solubility of the scaffold.

Reduction Methodologies

1-(4-Nitrobenzyl)piperidine
(Precursor)

Catalytic Hydrogenation
H2, Pd/C, MeOH

Iron Reduction
Fe powder, NH4Cl, EtOH/H2O

Tin Chloride
SnCl2, EtOH

1-(4-Aminobenzyl)piperidine
(Active Linker)

Downstream Coupling
(Amides, Ureas, Sulfonamides)
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Caption: Reduction strategies to convert the nitro-precursor into the active aniline linker for

library synthesis.

Part 4: Pharmacological Relevance
The 1-(4-Nitrobenzyl)piperidine scaffold (and its amine derivative) appears frequently in high-

impact medicinal chemistry campaigns.

CCR5 Antagonists (HIV Entry Inhibitors)
Research into piperidine-based CCR5 antagonists has utilized this scaffold to construct

"piperazino-piperidine" based inhibitors.[1] The 4-substituted piperidine core mimics the

structural motifs found in potent antagonists like Sch-350634. The benzyl linker provides the

necessary spacing to interact with hydrophobic pockets within the G-protein coupled receptor

(GPCR).

Antimycobacterial Agents (MenA Inhibitors)
In the search for new Tuberculosis (TB) treatments, this scaffold has been explored as an

inhibitor of MenA (1,4-dihydroxy-2-naphthoate isoprenyltransferase). The lipophilic benzyl-

piperidine tail aids in penetrating the mycobacterial cell wall and interacting with the

membrane-bound enzyme, disrupting the biosynthesis of menaquinone (Vitamin K2), which is

essential for bacterial respiration.

Sigma Receptor Ligands
The basic nitrogen of the piperidine ring, combined with the aromatic benzyl group, forms a

classic pharmacophore for Sigma-1 (

) receptor binding. These ligands are investigated for neuroprotective and antipsychotic
properties.

Part 5: Safety & Handling
Nitro-Aromatics: Compounds containing nitro-aromatic moieties can be potentially mutagenic

or toxic. Handle with gloves and in a fume hood.

Skin Irritation: The compound is a skin and eye irritant (H315, H319).
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Storage: Store in a cool, dry place (2-8°C recommended) to prevent degradation or oxidation

of the methylene bridge.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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